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Compound of Interest

Compound Name: Adb-fubica

Cat. No.: B10774934 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of ADB-FUBICA, a synthetic

cannabinoid, for research, forensic, and drug development applications. The information

presented herein is intended to serve as a core resource for the analytical characterization and

understanding of this compound.

Physicochemical and Pharmacological Data
Quantitative data for ADB-FUBICA and its closely related analog, ADB-FUBINACA, are

summarized below. These values are essential for the preparation of analytical standards and

the interpretation of experimental results.
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Property ADB-FUBICA ADB-FUBINACA Source

Formal Name

N-[1-

(aminocarbonyl)-2,2-

dimethylpropyl]-1-[(4-

fluorophenyl)methyl]-1

H-indole-3-

carboxamide

N-[1-

(aminocarbonyl)-2,2-

dimethylpropyl]-1-[(4-

fluorophenyl)methyl]-1

H-indazole-3-

carboxamide

[1][2]

CAS Number 2748161-90-0 1445583-51-6 [1][2]

Molecular Formula C22H24FN3O2 C21H23FN4O2 [1][2]

Formula Weight 381.4 g/mol 382.4 g/mol [1][2]

Purity ≥98% ≥98% [1][2]

Formulation A crystalline solid

A neat solid or 1

mg/ml solution in

acetonitrile

[1][2]

Solubility (ADB-

FUBICA)

DMF: 5 mg/ml,

DMSO: 10 mg/ml,

DMSO:PBS (pH 7.2)

(1:1): 0.5 mg/ml,

Ethanol: 2 mg/ml

N/A [1]

λmax 216, 289 nm 302 nm [1]

CB1 Receptor EC50 2.6 nM 1.2 nM [3]

CB2 Receptor EC50 3.0 nM 3.5 nM [1][3]

Experimental Protocols
Detailed methodologies for the analysis of ADB-FUBICA and related synthetic cannabinoids

are crucial for obtaining accurate and reproducible data.

Sample Preparation for Analysis
For gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass

spectrometry (LC-MS) analysis of seized materials, a standard protocol involves the extraction
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of the analyte from the sample matrix.

Extraction for GC-MS: 5 mg of the powdered sample is extracted with 5 mL of methanol by

ultrasonication for 10 minutes.[4]

Extraction for LC-MS: The solution prepared for GC-MS is diluted to 1 µg/mL with methanol

and filtered through a 0.22 µm centrifugal filter.[4]

In Vitro Metabolism Studies
Understanding the metabolic fate of ADB-FUBICA is critical for identifying appropriate

biomarkers of consumption. In vitro metabolism studies are typically conducted using human

liver microsomes (HLM) or hepatocytes.

Metabolic Stability Assay (HLM): The metabolic stability of ADB-FUBINACA was evaluated in

human liver microsome incubations. The microsomal half-life was determined to be 39.7

minutes.[5][6]

Metabolite Profiling (Human Hepatocytes): Metabolites were identified after 1 and 3-hour

incubations with pooled human hepatocytes.[5][6] The analysis of the resulting metabolites is

typically performed using high-resolution mass spectrometry.[5]

Analytical Instrumentation and Conditions
Liquid Chromatography-High-Resolution Mass Spectrometry (LC-HRMS): This is a preferred

technique for the analysis of thermally unstable compounds like many synthetic

cannabinoids.[7] Metabolite separation can be achieved using an Ultra Biphenyl column, and

data acquired using full-scan TOF-MS and information-dependent acquisition MS/MS.[5][6]

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is also frequently used for the

detection and quantification of synthetic cannabinoids in various samples.[7]

Visualized Workflows and Pathways
The following diagrams illustrate key aspects of ADB-FUBICA's structure, analysis,

mechanism of action, and metabolism.
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Caption: Chemical structure of ADB-FUBICA.
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Caption: General analytical workflow for ADB-FUBICA.
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Caption: ADB-FUBICA signaling pathway.
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Caption: Major metabolic pathways of ADB-FUBICA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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